2-[[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide

• IUPAC Name: 2-[[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C23H21F3N4OS2/c1-12-6-7-17-14(8-12)20(23(24,25)26)16(10-28)21(29-17)32-11-19(31)30-22-15(9-27)13-4-2-3-5-18(13)33-22/h12H,2-8,11H2,1H3,(H,30,31)
• InChI Key: JPGNGTDQURXASD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=C(C4=C(S3)CCCC4)C#N)C#N)C(F)(F)F
• Molecular Formula: C23H21F3N4OS2
• Molecular Weight: 490.6 g/mol

Description

2-[[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C23H21F3N4OS2 and its molecular weight is 490.6g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[3-cyano-6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Multicomponent Synthesis Approaches

  Research by Dyachenko et al. (2015) explores the synthesis of substituted tetrahydroquinoline carbonitriles through a multicomponent approach, which might relate to the chemical family of the compound . Their work illustrates the versatility of tetrahydroquinoline derivatives in chemical synthesis, particularly for compounds with complex sulfanyl and cyano groups (Dyachenko et al., 2015).

• Nitrophenyl-Group Incorporation and Anticancer Potential

  Sayed et al. (2021) have developed tetrahydroisoquinoline derivatives bearing nitrophenyl groups, showcasing a method that might be applicable for generating similar structural motifs. This research underlines the potential for synthesizing compounds with specific functional groups that could have anticancer and antioxidant properties (Sayed et al., 2021).

• Antimicrobial and Antituberculosis Activity

  Studies on heteroarylthioquinoline derivatives, such as those by Chitra et al. (2011), reveal the synthesis and biological evaluation of compounds with possible antimicrobial and antituberculosis activities. This research indicates the potential application of similar compounds in developing new antimicrobial agents (Chitra et al., 2011).

Potential Biological Activities

• Anticancer and Antioxidant Properties

  The synthesis of new tetrahydroisoquinolines with nitrophenyl groups by Sayed et al. (2022) demonstrates the potential for these compounds to act as anticancer and antioxidant agents. Such research underscores the broad applicability of complex organic compounds in therapeutic contexts (Sayed et al., 2022).

• Facile Synthesis and Structural Insights

  Yao et al. (2006) discuss the synthesis and crystal structure of closely related compounds, providing valuable insights into the structural characteristics that could inform further applications in drug design and development (Yao et al., 2006).